![molecular formula C16H11N3O3 B7714150 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol](/img/structure/B7714150.png)
3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol, also known as FMQ, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. In
Mechanism of Action
The mechanism of action of 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division in cancer cells. 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol has been found to inhibit the activity of enzymes involved in the production of reactive oxygen species, which contribute to oxidative stress and inflammation.
Biochemical and Physiological Effects:
3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol has been found to have a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, while also inhibiting the growth and proliferation of bacteria. 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol has also been found to possess anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a range of conditions. Additionally, 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol has been shown to exhibit potent activity against cancer cells and bacteria, making it a useful tool for studying these diseases. However, there are also limitations to the use of 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could complicate the interpretation of results.
Future Directions
There are several future directions for research on 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol. One area of interest is the development of 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol analogs with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol and its potential therapeutic applications. Finally, the use of 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol in combination with other drugs or therapies should be explored to determine whether it could enhance their efficacy.
Synthesis Methods
3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol can be synthesized through a multi-step process starting with the reaction of furan-2-carboxylic acid with hydrazine hydrate to form furan-2-carbohydrazide. The resulting compound is then reacted with ethyl chloroacetate to form 5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)ethyl carbamate. Finally, the synthesis is completed by reacting 5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)ethyl carbamate with 8-methylquinolin-2-ol in the presence of a base.
Scientific Research Applications
3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol has also been investigated for its antimicrobial properties, showing activity against both gram-positive and gram-negative bacteria. Additionally, 3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)-8-methylquinolin-2-ol has been found to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]-8-methyl-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O3/c1-9-4-2-5-10-8-11(15(20)17-13(9)10)14-18-16(22-19-14)12-6-3-7-21-12/h2-8H,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORXINJNVUQILEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=C(C(=O)N2)C3=NOC(=N3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]-8-methyl-1H-quinolin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.